Cas no 118184-66-0 ((2-Cyclopropylphenyl)methanamine)

(2-Cyclopropylphenyl)methanamine is a versatile organic compound featuring a cyclopropyl-substituted phenyl ring attached to a primary amine functional group. Its unique structure, combining aromatic and alicyclic components, makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl ring enhances steric and electronic properties, potentially improving binding affinity in bioactive molecules. The primary amine group offers reactivity for further derivatization, such as amide formation or reductive amination. This compound is particularly useful in medicinal chemistry for developing CNS-active agents or enzyme inhibitors due to its balanced lipophilicity and conformational rigidity. Proper handling under inert conditions is recommended to preserve amine stability.
(2-Cyclopropylphenyl)methanamine structure
118184-66-0 structure
Product Name:(2-Cyclopropylphenyl)methanamine
CAS No:118184-66-0
MF:C10H13N
MW:147.216922521591
MDL:MFCD00626840
CID:63345
PubChem ID:13953866
Update Time:2025-11-02

(2-Cyclopropylphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-Cyclopropylphenyl)methanamine
    • 2-Cyclopropylbenzylamine
    • 2-CYCLOPROPYLBENZENEMETHANAMINE
    • ACMC-20ah3q
    • AGN-PC-00OH0V
    • Ambpe2029007
    • Benzenemethanamine,2-cyclopropyl-
    • Oprea1_492460
    • SureCN5450499
    • 1-(2-Cyclopropylphenyl)methanamine
    • (2-cyclopropylphenyl)methylamine
    • SBB086558
    • AK108393
    • AB0062633
    • ST24020208
    • Z3938
    • 184C660
    • 118184-66-0
    • MFCD00626840
    • DS-3923
    • DTXSID60553209
    • EN300-633990
    • F2167-4842
    • SCHEMBL5450499
    • AKOS011778995
    • CS-W006729
    • FT-0708747
    • MDL: MFCD00626840
    • Inchi: 1S/C10H13N/c11-7-9-3-1-2-4-10(9)8-5-6-8/h1-4,8H,5-7,11H2
    • InChI Key: XSUSWKYDSROWDL-UHFFFAOYSA-N
    • SMILES: NCC1C=CC=CC=1C1CC1

Computed Properties

  • Exact Mass: 147.10489
  • Monoisotopic Mass: 147.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.071
  • Boiling Point: 249 ºC
  • Flash Point: 109 ºC
  • PSA: 26.02

(2-Cyclopropylphenyl)methanamine Pricemore >>

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Additional information on (2-Cyclopropylphenyl)methanamine

Comprehensive Guide to (2-Cyclopropylphenyl)methanamine (CAS No. 118184-66-0): Properties, Applications, and Market Insights

(2-Cyclopropylphenyl)methanamine (CAS No. 118184-66-0) is a specialized organic compound with a unique cyclopropylphenyl structure. This compound has garnered significant attention in pharmaceutical research and material science due to its versatile chemical properties. The growing interest in amine derivatives for drug discovery and functional materials makes this compound particularly relevant in today's scientific landscape.

The molecular structure of (2-Cyclopropylphenyl)methanamine features a cyclopropyl group attached to a phenyl ring, which is further connected to a methanamine functional group. This configuration contributes to its unique reactivity and potential applications in various fields. Researchers are particularly interested in its potential as a building block for more complex molecules in medicinal chemistry.

Recent studies have explored the use of (2-Cyclopropylphenyl)methanamine in the development of novel therapeutic agents. Its structural features make it a promising candidate for central nervous system (CNS) drug development, aligning with current trends in neurological research. The compound's potential applications in neurodegenerative disease treatment have become a hot topic in pharmaceutical circles.

In the field of material science, (2-Cyclopropylphenyl)methanamine has shown promise as a precursor for advanced polymers and functional coatings. The rigidity of the cyclopropyl group combined with the reactivity of the amine makes it valuable for creating materials with specific thermal and mechanical properties. This aligns with the growing demand for high-performance materials in various industries.

The synthesis of (2-Cyclopropylphenyl)methanamine typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current research focuses on developing more efficient synthetic pathways for this compound, reflecting the broader trend toward green chemistry and sustainable synthesis methods in the chemical industry.

From a market perspective, the demand for (2-Cyclopropylphenyl)methanamine has been steadily increasing, particularly from pharmaceutical companies and research institutions. The compound's CAS number (118184-66-0) serves as a crucial identifier in chemical databases and procurement systems. Market analysts note growing interest in this compound as part of the broader expansion of fine chemical markets worldwide.

Quality control for (2-Cyclopropylphenyl)methanamine typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for research and industrial applications. The development of reliable analytical protocols for this compound has become an important area of method development in analytical chemistry.

Storage and handling of (2-Cyclopropylphenyl)methanamine require standard precautions for amine compounds, including protection from moisture and oxygen. Proper chemical storage conditions are essential to maintain the compound's stability and purity over time, which is particularly important for long-term research projects and industrial applications.

Future research directions for (2-Cyclopropylphenyl)methanamine (CAS No. 118184-66-0) may include exploring its potential in catalysis, asymmetric synthesis, and as a ligand in coordination chemistry. The compound's unique structural features continue to inspire innovative applications across multiple chemical disciplines, making it a compound worth watching in coming years.

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